Ethyl 2,3-dihydro-2-oxo-4-phenyl-5-thiazolecarboxylate
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Overview
Description
Ethyl 2,3-dihydro-2-oxo-4-phenyl-5-thiazolecarboxylate is a chemical compound with potential applications in scientific research.
Mechanism of Action
The mechanism of action of ethyl 2,3-dihydro-2-oxo-4-phenyl-5-thiazolecarboxylate is not well understood. However, it is believed to work by disrupting the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antibacterial and antifungal properties, it has also been shown to have antioxidant and anti-inflammatory properties. It may also have neuroprotective effects, and could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 2,3-dihydro-2-oxo-4-phenyl-5-thiazolecarboxylate in lab experiments is its potential as a new drug candidate. It may also be useful in the study of bacterial and fungal cell membranes. However, its limitations include the need for further research to fully understand its mechanism of action, and the potential for toxicity at high doses.
Future Directions
There are many potential future directions for research involving ethyl 2,3-dihydro-2-oxo-4-phenyl-5-thiazolecarboxylate. One area of interest is in the development of new drugs and therapies based on this compound. It may also be useful in the study of bacterial and fungal cell membranes, and in the treatment of neurodegenerative diseases. Further research is needed to fully understand its mechanism of action, and to determine its potential toxicity at high doses.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its antibacterial, antifungal, antioxidant, anti-inflammatory, and neuroprotective properties make it a versatile compound with many potential uses. Further research is needed to fully understand its mechanism of action and to determine its potential toxicity at high doses.
Scientific Research Applications
Ethyl 2,3-dihydro-2-oxo-4-phenyl-5-thiazolecarboxylate has potential applications in scientific research. One area of interest is in the development of new drugs and therapies. This compound has been shown to have antibacterial and antifungal properties, and may be useful in the treatment of infectious diseases.
properties
CAS RN |
13950-67-9 |
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Molecular Formula |
C12H11NO3S |
Molecular Weight |
249.29 g/mol |
IUPAC Name |
ethyl 2-oxo-4-phenyl-3H-1,3-thiazole-5-carboxylate |
InChI |
InChI=1S/C12H11NO3S/c1-2-16-11(14)10-9(13-12(15)17-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,13,15) |
InChI Key |
KUVOQWRTXPCJOZ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(NC(=O)S1)C2=CC=CC=C2 |
Canonical SMILES |
CCOC(=O)C1=C(NC(=O)S1)C2=CC=CC=C2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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